Cas no 86225-64-1 (3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride)

• Product Name: 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride
• CAS No: 86225-64-1
• MF: C₁₀H₁₇ClN₂O₄S
• MW: 296.770980596542
• CID: 859472
• PubChem ID: 70525844
• Update Time: 2025-07-22

3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride
• 5-(2-AMino-1-hydroxypropyl)-2-Methoxy-benzenesulfonaMide Hydrochloride
• 3-HYDROXY-3-(4'-METHOXY-3'-SULFONAMIDOPHENYL)-2-PROPYLAMINE, HYDROCHLORIDE
• 5-(2-amino-1-hydroxypropyl)-2-methoxybenzenesulfonamide,hydrochloride
• 3-Hydroxy-3-(4 inverted exclamation mark -methoxy-3 inverted exclamation mark -sulfonamidophenyl)-2-propylamine, Hydrochloride
• FT-0669762
• 86225-64-1
• SCHEMBL11151210
• 5-(2-amino-1-hydroxypropyl)-2-methoxybenzenesulfonamide;hydrochloride
• 5-(2-Amino-1-hydroxypropyl)-2-methoxybenzene-1-sulfonamide--hydrogen chloride (1/1)
• DTXSID40742275

• Inchi： 1S/C10H16N2O4S.ClH/c1-6(11)10(13)7-3-4-8(16-2)9(5-7)17(12,14)15;/h3-6,10,13H,11H2,1-2H3,(H2,12,14,15);1H
• InChI Key： VICABCXTWWFCTN-UHFFFAOYSA-N
• SMILES： Cl.S(C1=C(C=CC(=C1)C(C(C)N)O)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 296.06000
• Monoisotopic Mass: 296.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Solubility: Dichloromethane, THF
• PSA: 124.02000
• LogP: 3.00660

3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride

Introduction to 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride (CAS No. 86225-64-1)

3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride, identified by its CAS number 86225-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its hydroxyl, sulfonamide, and methoxy functional groups, contribute to its unique chemical properties and biological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical preparations. This solubility profile makes it suitable for various biomedical applications, including drug delivery systems and in vitro assays. The presence of the propylamine group further influences the compound's pharmacokinetic behavior, potentially affecting its absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride with biological targets. Studies suggest that the sulfonamide moiety plays a crucial role in modulating enzyme activity and receptor binding. For instance, sulfonamides are well-known for their inhibitory effects on various metabolic enzymes, such as dihydropteroate synthase and carbonic anhydrase. The methoxy group may enhance the compound's binding affinity by stabilizing certain conformations through hydrogen bonding or hydrophobic interactions.

In the realm of drug discovery, 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride has been explored as a potential lead compound for developing novel therapeutic agents. Its structural framework allows for modifications that can fine-tune its biological activity. For example, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. The hydroxyl group provides a site for further functionalization, enabling the synthesis of analogs with enhanced efficacy or reduced toxicity.

The pharmaceutical industry has shown particular interest in compounds with sulfonamide functionalities due to their broad spectrum of biological activities. 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride is no exception and has been studied in the context of developing treatments for neurological disorders, cardiovascular diseases, and infectious diseases. Preclinical studies have demonstrated its potential in modulating pathways associated with these conditions. However, further research is needed to fully elucidate its mechanism of action and to optimize its pharmacological properties.

One of the most exciting aspects of this compound is its potential as a scaffold for drug development. By leveraging structure-based drug design techniques, researchers can identify key residues on biological targets that interact with 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride. This information can be used to design more potent and selective inhibitors or activators. Additionally, computational methods such as molecular dynamics simulations can predict how changes in the molecular structure will affect its biological activity.

The synthesis of 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as multi-step organic synthesis combined with modern catalytic systems have streamlined the production process.

Quality control and analytical characterization are essential steps in ensuring the integrity of pharmaceutical compounds like 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for analyzing purity and structural confirmation. These methods provide detailed information about the compound's chemical composition and help identify any impurities that may affect its efficacy or safety.

The future prospects for 3-Hydroxy-3-(4’-methoxy-3’-sulfonamidophenyl)-2-propylamine, Hydrochloride are promising given the ongoing research efforts in medicinal chemistry and drug discovery. Collaborative projects between academic institutions and pharmaceutical companies are likely to yield new insights into its potential applications. As our understanding of biological systems continues to expand, so too will the opportunities for developing innovative therapies based on compounds like this one.

In conclusion, 3-Hydroxy - 3 - ( 4 ’ - methoxy - 3 ’ - sulfonamidophenyl ) - 2 - propylamine , hydrochloride ( CAS no . 86225 - 64 - 1 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical results , make it a valuable candidate for further investigation . As research progresses , we can expect to see more applications emerge , solidifying its role as an important molecule in modern medicine .